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Compound of Interest

Compound Name: 2-Methoxy-2,3-dimethylbutane
CAS No.: 26356-10-5
Cat. No.: B15930323
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxy-2,3-dimethylbutane (CAS No.
26356-10-5) was not readily available. The following handling and storage procedures are
based on general best practices for flammable liquid ethers and information from SDS of
structurally similar compounds. It is imperative to consult a certified safety professional and the
supplier-specific SDS upon acquisition of this chemical.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2-Methoxy-2,3-
dimethylbutane.
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Property Value Source

CAS Number 26356-10-5 Guidechem
Molecular Formula C7H160 Guidechem
Molecular Weight 116.2 g/mol Guidechem
Synonyms 2,3-Dimethyl-2-methoxybutane  Guidechem
Canonical SMILES CC(C)c(C)(©c)ocC Guidechem
InChlKey CQORYVKHIKAITO- Guidechem

UHFFFAOYSA-N

Topological Polar Surface Area 9.2 A2 Guidechem
Rotatable Bond Count 2 Guidechem
Hydrogen Bond Donor Count 0 Guidechem
Hydrogen Bond Acceptor 1 Guidechem

Count

Handling and Storage Procedures

2.1. Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Methoxy-2,3-dimethylbutane to minimize
exposure and ensure personal safety.

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) approved standards.

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been
inspected prior to use. Gloves must satisfy the specifications of EU Directive 89/686/EEC
and the standard EN 374 derived from it.

o Skin and Body Protection: Wear flame-retardant and impervious clothing. A lab coat is
required. Ensure that emergency eyewash stations and safety showers are readily
accessible.
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» Respiratory Protection: For operations where inhalation exposure is possible, use a NIOSH-
approved respirator with an appropriate cartridge for organic vapors.

2.2. Safe Handling Practices

Adherence to the following handling procedures is crucial to prevent accidents and exposure.

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Avoid breathing vapors or mists.

e Avoid contact with skin and eyes.

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

o Use only non-sparking tools.

o Take precautionary measures against static discharge. All equipment used when handling
the product must be grounded.

o Handle and open containers with care.

e Wash hands thoroughly after handling.

2.3. Storage Conditions

Proper storage of 2-Methoxy-2,3-dimethylbutane is essential for maintaining its stability and
preventing hazardous situations.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat and sources of ignition.

Store in an approved flame-proof area.

Protect containers against physical damage and check regularly for leaks.

Store away from incompatible materials such as oxidizing agents.
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Spill and Disposal Procedures

3.1. Spill Response

In the event of a spill, follow these procedures to mitigate the hazard.
» Evacuate personnel from the immediate area.

» Eliminate all ignition sources.

o Ensure adequate ventilation.

o Wear appropriate PPE as described in section 2.1.

e For small spills, absorb with a non-combustible material such as dry earth, sand, or
vermiculite and place in a sealed container for disposal.

o For large spills, dike the area to prevent spreading. A vapor-suppressing foam may be used
to reduce vapors.

Prevent entry into waterways, sewers, basements, or confined areas.
3.2. Waste Disposal

Dispose of 2-Methoxy-2,3-dimethylbutane and any contaminated materials in accordance
with local, state, and federal regulations. Do not dispose of it with household garbage or allow it
to reach the sewage system.

Experimental Protocols

Protocol: Use of 2-Methoxy-2,3-dimethylbutane as a Solvent for a Grignard Reaction

This protocol provides a general outline for using a flammable ether like 2-Methoxy-2,3-
dimethylbutane as a solvent

 To cite this document: BenchChem. [Application Notes and Protocols for 2-Methoxy-2,3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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